Cas no 921831-92-7 (2,5-diethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-diethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 921831-92-7
• MF: C₂₃H₂₇N₃O₆S
• MW: 473.541984796524
• CID: 6370027
• PubChem ID: 41241385
• Update Time: 2025-07-08

2,5-diethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-diethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• AKOS024630282
• 2,5-diethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• F2237-0155
• 921831-92-7
• 2,5-diethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• VU0490469-1
• 2,5-diethoxy-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C23H27N3O6S/c1-4-31-19-10-12-21(32-5-2)22(16-19)33(28,29)24-14-15-26-23(27)13-11-20(25-26)17-6-8-18(30-3)9-7-17/h6-13,16,24H,4-5,14-15H2,1-3H3
• InChI Key： NESNZJWQKGXYFS-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(OC)C=C3)C=CC2=O)(=O)=O)=CC(OCC)=CC=C1OCC

Computed Properties

• Exact Mass: 473.16205676g/mol
• Monoisotopic Mass: 473.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Additional information on 2,5-diethoxy-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

2,5-Diethoxy-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide

2,5-Diethoxy-N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide is a complex organic compound with the CAS number 921831-92-7. This compound belongs to the class of sulfonamides and features a unique structure that combines multiple functional groups, including ethoxy groups, a sulfonamide group, and a dihydropyridazine ring. The molecule's structure is highly intricate, with multiple substituents that contribute to its chemical reactivity and potential biological activity.

The compound's name reflects its structural composition. The "2,5-diethoxy" portion indicates the presence of ethoxy groups at positions 2 and 5 of the benzene ring. The "N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}" segment describes the sulfonamide group attached to an ethyl chain that is further connected to a dihydropyridazine ring. This ring contains a 4-methoxyphenyl substituent at position 3 and an oxo group at position 6. The combination of these groups creates a molecule with significant potential for interaction with biological targets.

Recent studies have highlighted the importance of such complex molecules in drug discovery. The presence of multiple functional groups allows for diverse interactions, making this compound a promising candidate for various pharmacological applications. For instance, the sulfonamide group is known to enhance bioavailability and stability in biological systems, while the dihydropyridazine ring is associated with potential anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to modulate key enzymes and receptors involved in inflammatory pathways. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the dihydropyridazine ring through cyclization reactions and the subsequent attachment of substituents such as ethoxy and methoxy groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and yield of this process.

In terms of application, this compound has shown promise in preclinical models of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications. However, further studies are required to fully understand its pharmacokinetics, toxicity profile, and efficacy in human subjects.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design molecules that not only exhibit desired biological activities but also possess favorable pharmacokinetic properties. This collaborative approach has been instrumental in advancing our understanding of how complex molecules like 921831-92-7 can be optimized for therapeutic use.

In conclusion, 921831-92-7 represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents for a wide range of diseases.